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Compound of Interest

Compound Name: 4-Chlorobenzoyl chloride

Cat. No.: B129227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4-Chlorobenzoyl chloride. Adherence to these procedures is critical

for ensuring laboratory safety and operational integrity.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 4-Chlorobenzoyl
chloride.

Property Value

CAS Number 122-01-0[1]

Molecular Formula C₇H₄Cl₂O[2]

Molecular Weight 175.01 g/mol

Appearance Clear, colorless liquid[1]

Boiling Point 102-104 °C at 11 mmHg

Melting Point 11-14 °C

Density 1.365 g/mL at 20 °C

Flash Point 105 °C (221 °F) - closed cup
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Hazard Identification and Personal Protective
Equipment (PPE)
DANGER! 4-Chlorobenzoyl chloride is a corrosive substance that causes severe skin burns

and eye damage.[2][3] It may also cause respiratory irritation.[2] The material hydrolyzes in

contact with moisture or water, releasing toxic and corrosive fumes of hydrogen chloride.[1] It is

also a lachrymator, a substance that increases the flow of tears.[1][2]

Due to these significant hazards, a stringent personal protective equipment (PPE) protocol is

mandatory.

PPE Category Specification Rationale

Eye Protection

Chemical splash goggles and

a face shield (8-inch

minimum).[2]

Protects against severe eye

burns and damage from

splashes.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[4] Inspect gloves before each

use.[2]

Prevents severe skin burns

upon contact.[1][2]

Body Protection

A complete chemical-resistant

suit and appropriate protective

clothing to prevent skin

exposure.[1][2]

Shields skin from contact and

burns.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.[3][5] If ventilation

is inadequate, a

NIOSH/MSHA-approved

respirator with appropriate

cartridges (e.g., type ABEK)

must be used.[2]

Prevents chemical burns to the

respiratory tract from inhalation

of vapors.[1]

Facilities handling this chemical must be equipped with an eyewash station and a safety

shower in the immediate vicinity of the workstation.[1][3]
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Step-by-Step Handling and Storage Procedures
Handling:

Preparation: Before handling, ensure all required PPE is donned correctly. Confirm that the

chemical fume hood is functioning properly.

Dispensing: Handle 4-Chlorobenzoyl chloride in a chemical fume hood to minimize

inhalation exposure.[3] Avoid all personal contact, including inhalation.[6]

Prohibitions: Do not allow the chemical to come into contact with water, as it reacts to

release toxic gases.[1][3] Do not eat, drink, or smoke in the handling area.[5]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][3] Remove

and launder contaminated clothing before reuse; discard contaminated shoes.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1][4] Store in the original,

corrosive-resistant container.[7]

Location: Store in a cool, dry, and well-ventilated area designated as a corrosives storage

area.[1][3][4]

Incompatibilities: Store away from incompatible materials such as strong bases, alcohols,

metals, and strong oxidizing agents.[3][4] Keep away from water or moist air.[3][5]

Emergency and Disposal Plans
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes. Seek immediate medical attention.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water

and give them a cupful of water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[1][2]

Spill Response Protocol:

In the event of a spill, follow the workflow below. Ensure adequate ventilation and evacuate

unnecessary personnel to a safe area.[2][3]
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Spill Occurs

Evacuate Immediate Area & 
Restrict Access

Don Appropriate PPE
(Full chemical suit, respirator, 
goggles, face shield, gloves)

Contain the Spill
(Use inert absorbent material like

 vermiculite, sand, or earth)

DO NOT USE WATER Collect Absorbed Material

Place in a Suitable, Labeled,
Closed Container for Disposal

Decontaminate the Area

Dispose of Waste According to
Regulations

Remove and Decontaminate PPE

Click to download full resolution via product page

Workflow for managing a 4-Chlorobenzoyl chloride spill.
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Disposal Plan:

Waste from 4-Chlorobenzoyl chloride is considered hazardous waste.[8]

Collection: Collect waste material, including absorbed spill cleanup material, in suitable,

closed, and properly labeled containers.[2][3]

Disposal: Dispose of the chemical waste through a licensed disposal company.[2] Do not

empty it into drains.[3]

Regulations: Adhere to all local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[3] Contaminated packaging

should also be disposed of as hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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